Cas no 1509056-30-7 (1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine)

• Product Name: 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine
• CAS No: 1509056-30-7
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• MDL: MFCD31657888
• CID: 4607638
• PubChem ID: 82502262
• Update Time: 2025-05-23

1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-methoxyphenyl)cyclopentanemethanamine
• Cyclopentanemethanamine, 1-(5-bromo-2-methoxyphenyl)-
• 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine

• MDL： MFCD31657888
• Inchi： 1S/C13H18BrNO/c1-16-12-5-4-10(14)8-11(12)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： HHWLVCZIJAGSBO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2OC)(CN)CCCC1

Additional information on 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine

1-(5-Bromo-2-Methoxyphenyl)Cyclopentylmethanamine: A Comprehensive Overview

The compound with CAS No. 1509056-30-7, commonly referred to as 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a cyclopentane moiety and an amine group. The long-tail keywords such as "brominated aromatic compounds," "cyclopentane derivatives," and "amine-containing heterocycles" are central to understanding its properties and applications.

Recent studies have highlighted the potential of 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine in drug discovery, particularly in the development of bioactive molecules. The bromine substituent on the aromatic ring plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various chemical reactions. Researchers have explored its ability to act as a precursor in the synthesis of more complex structures, such as those with potential anti-cancer or anti-inflammatory activities.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of an aromatic compound followed by nucleophilic substitution or coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine, making it more accessible for large-scale production. This has opened up new avenues for its application in both academic research and industrial settings.

In terms of physical properties, 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine exhibits a melting point of approximately 140°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with findings indicating that it is resistant to oxidation and hydrolysis under mild conditions. These properties make it suitable for use in diverse chemical environments.

The applications of this compound are not limited to pharmaceuticals; it also finds use in materials science as a building block for advanced polymers and coatings. The cyclopentane ring contributes to the molecule's rigidity, which is advantageous in applications requiring high thermal stability. Recent advancements in polymer chemistry have leveraged this property to develop novel materials with enhanced mechanical and electronic characteristics.

From an environmental perspective, the synthesis and handling of 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine must adhere to strict safety protocols due to its potential toxicity at high concentrations. Research into its biodegradation pathways has revealed that it undergoes slow degradation under aerobic conditions, highlighting the need for responsible disposal practices.

In conclusion, 1-(5-bromo-2-methoxyphenyl)cyclopentylmethanamine stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new possibilities for this compound, its role in shaping innovative solutions across industries is expected to grow significantly.